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Compound of Interest

Compound Name: 7-Hydroxyindole

Cat. No.: B018039

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the antimicrobial and antibiofilm
properties of 7-Hydroxyindole, a promising indole derivative. The following sections detail its
activity against clinically relevant pathogens, outline detailed protocols for its evaluation, and
visualize its mechanism of action and experimental workflows. This information is intended to
guide researchers in exploring the therapeutic potential of 7-Hydroxyindole and similar
compounds.

Antimicrobial and Antibiofilm Activity of 7-
Hydroxyindole

7-Hydroxyindole has demonstrated significant antimicrobial and, most notably, potent
antibiofilm activity against a range of bacteria. Its efficacy is particularly pronounced against
Gram-negative pathogens such as extensively drug-resistant Acinetobacter baumannii
(XDRAB) and enterohemorrhagic Escherichia coli (EHEC).

Summary of Quantitative Data

The following tables summarize the key quantitative data on the antimicrobial and antibiofilm
activities of 7-Hydroxyindole against various bacterial strains.
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Table 1: Antimicrobial Activity of 7-Hydroxyindole against Acinetobacter baumannii

Minimum Inhibitory
Compound Bacterial Strain Concentration Reference
(MIC) (ug/mL)

Extensively Drug-
7-Hydroxyindole Resistant A. 512 [1][2]
baumannii (XDRAB)

Table 2: Antibiofilm Activity of 7-Hydroxyindole
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Mechanism of Action: Quorum Sensing Inhibition

In Acinetobacter baumannii, 7-Hydroxyindole has been shown to interfere with the quorum

sensing (QS) system, a critical regulatory pathway for biofilm formation and virulence.[2]

Specifically, it downregulates the expression of the abal and abaR genes.[1][2] The abal gene

encodes for the autoinducer synthase, which produces the signaling molecules, while the abaR
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gene encodes for the receptor that binds to these molecules to regulate gene expression.[1] By
inhibiting these key components, 7-Hydroxyindole disrupts bacterial communication, leading
to reduced biofilm formation and virulence.[1]
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7-Hydroxyindole Mechanism of Action in A. baumannii
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MIC Determination Workflow
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Biofilm Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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